Cas no 37874-20-7 (4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione)
4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione Chemical and Physical Properties
Names and Identifiers
-
- Spiro[1-azabicyclo[2.2.2]octane-3,4'-imidazolidine]-2',5'-dione
- SPIRO[1-AZABICYCLO[2.2.2]OCTANE-3,4'-IMIDAZOLIDIN]-2'-ONE HCL
- spiro[1-azabicyclo[2.2.2]octane-3,5'-imidazolidine]-2',4'-dione
- 2'H,5'H-spiro[4-azabicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione
- quinuclidine-3-spiro-5'-hydantoin
- Spiro(imidazolidine-4,3'-quinuclidine)-2,5-dione
- spiro[1-aza-bicyclo[2.2.2]octane-3,4'-imidazolidine]-2',5'-dione
- 37874-20-7
- CS-0248036
- AB01000759-01
- AKOS009247621
- SCHEMBL23285176
- Spiro[4-azabicyclo[2.2.2]octane-2,4'-imidazole]-2',5'-diol
- DTXSID50958906
- 4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione
- Z362565298
- Spiro(1-azabicyclo(2.2.2)octane-3,4'-imidazolidine)-2',5'-dione
- EN300-38877
- 4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione
-
- Inchi: 1S/C9H13N3O2/c13-7-9(11-8(14)10-7)5-12-3-1-6(9)2-4-12/h6H,1-5H2,(H2,10,11,13,14)
- InChI Key: IKRSGHMLOHITNH-UHFFFAOYSA-N
- SMILES: O=C1C2(CN3CCC2CC3)NC(N1)=O
Computed Properties
- Exact Mass: 231.07700
- Monoisotopic Mass: 195.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44000
- LogP: 0.68770
4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B408693-25mg |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B408693-50mg |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B408693-250mg |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM416329-1g |
Spiro[1-azabicyclo[2.2.2]octane-3,4'-imidazolidin]-2'-one hydrochloride |
37874-20-7 | 95%+ | 1g |
$592 | 2024-07-17 | |
| Enamine | EN300-38877-0.05g |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 95.0% | 0.05g |
$88.0 | 2025-03-21 | |
| Enamine | EN300-38877-0.1g |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 95.0% | 0.1g |
$132.0 | 2025-03-21 | |
| Enamine | EN300-38877-0.25g |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 95.0% | 0.25g |
$188.0 | 2025-03-21 | |
| Enamine | EN300-38877-0.5g |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 95.0% | 0.5g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-38877-1.0g |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 95.0% | 1.0g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-38877-2.5g |
4-azaspiro[bicyclo[2.2.2]octane-2,4'-imidazolidine]-2',5'-dione |
37874-20-7 | 95.0% | 2.5g |
$923.0 | 2025-03-21 |
4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione
4-Azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione (CAS 37874-20-7): A Comprehensive Overview
The 4-azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione (CAS 37874-20-7) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its complex spirocyclic structure makes it a valuable scaffold for drug discovery and material science applications. This article provides an in-depth look at this compound, covering its properties, synthesis, applications, and current research trends.
Chemically, 4-azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione belongs to the class of spirocyclic compounds, characterized by two rings connected through a single atom. The presence of both azaspiro and imidazolidine moieties in its structure contributes to its unique physicochemical properties. Researchers have shown particular interest in its potential as a building block for novel pharmaceutical agents, especially in the development of central nervous system (CNS) therapeutics.
The synthesis of CAS 37874-20-7 typically involves multi-step organic reactions, often starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Recent publications have highlighted innovative catalytic methods for constructing the spirocyclic core, which could lower production costs and increase accessibility for research purposes.
In pharmaceutical applications, the 4-azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione structure has shown promise in several therapeutic areas. Its rigid, three-dimensional conformation makes it particularly suitable for targeting protein-protein interactions, a hot topic in drug discovery. The compound's ability to modulate neurotransmitter systems has sparked interest in developing treatments for neurological disorders, aligning with current trends in precision medicine and personalized healthcare.
Beyond medicinal chemistry, 37874-20-7 has found applications in material science. Its unique molecular geometry contributes to the development of advanced polymers with specific mechanical and thermal properties. Researchers are exploring its potential in creating smart materials that respond to environmental stimuli, a field that has gained momentum with the rise of sustainable technologies and the circular economy concept.
The market for 4-azaspirobicyclo[2.2.2]octane derivatives has grown steadily, driven by increasing demand from both academic and industrial sectors. Recent patent analyses reveal a surge in intellectual property filings related to this compound class, particularly in the United States, Europe, and Asia. This trend reflects the compound's versatility and the pharmaceutical industry's ongoing search for novel chemical entities to address unmet medical needs.
Quality control and analytical characterization of CAS 37874-20-7 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for research and development applications. The compound's stability under various conditions has been extensively studied, with results indicating good shelf life when stored properly.
Current research directions for 4-azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione include exploring its potential in combination therapies and drug delivery systems. The COVID-19 pandemic has accelerated interest in repurposing existing compounds for new therapeutic applications, and while this specific molecule hasn't been directly investigated for antiviral properties, its structural features make it an interesting candidate for further study in immunomodulation.
From a regulatory perspective, 37874-20-7 is generally considered safe for research purposes when handled according to standard laboratory protocols. However, as with all chemical substances, proper risk assessment and safety measures should be implemented. The compound is not currently listed on any major controlled substance schedules, making it accessible for legitimate scientific investigation.
The future outlook for 4-azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione appears promising, with several research groups investigating its potential in cutting-edge applications. As computational chemistry and AI-assisted drug design continue to advance, the compound's unique features may lead to breakthroughs in targeted therapies. Its combination of structural complexity and synthetic accessibility positions it well for continued exploration in both academic and industrial settings.
For researchers interested in working with CAS 37874-20-7, numerous commercial suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's essential to verify certificates of analysis and consider the supplier's reputation within the scientific community. Proper documentation and transparent supply chains have become increasingly important in chemical procurement, reflecting broader trends in research integrity and reproducibility.
In conclusion, 4-azaspirobicyclo[2.2.2]octane-2,4'-imidazolidine-2',5'-dione represents an intriguing case study in modern chemical research. Its multifaceted applications span from drug discovery to advanced materials, demonstrating how fundamental chemical structures can enable innovation across diverse scientific disciplines. As research methodologies continue to evolve, this compound will likely remain a valuable tool for scientists exploring the boundaries of molecular design and function.
37874-20-7 (4-azaspirobicyclo2.2.2octane-2,4'-imidazolidine-2',5'-dione) Related Products
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)